Cas no 261952-25-4 ()

• CAS No: 261952-25-4
• MF: C₈H₆ClF₃S
• MW: 226.646450519562
• CID: 6648370
• PubChem ID: 2777883
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H6ClF3S/c9-5-6-3-1-2-4-7(6)13-8(10,11)12/h1-4H,5H2
• InChI Key： YJYLCIVJVWIZAZ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=CC=1SC(F)(F)F

Computed Properties

• Exact Mass: 225.9830835g/mol
• Monoisotopic Mass: 225.9830835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides